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Compound of Interest

Compound Name: Vinyl cyclohexanecarboxylate
CAS No.: 4840-76-0
Cat. No.: B3052926

Get Quote

Executive Summary

Poly(vinyl cyclohexanecarboxylate) (PVCHC) is a specialty vinyl ester polymer, structurally
recognized as the hydrogenated analog of poly(vinyl benzoate) (PVBz). While PVBz contains a
rigid aromatic phenyl ring, PVCHC features a cycloaliphatic cyclohexyl ring.

For researchers in drug delivery and materials science, PVCHC offers a unique balance of
hydrophobicity, optical transparency, and a moderate glass transition temperature (Tg) that is
sufficiently high for solid-state stability but low enough for processability.
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Key Property Value / Description

Tg (Onset) ~70-80°C (Experimental range)

] Vinyl backbone with bulky cyclohexyl ester
Chemical Structure
pendant groups.

Hydrophobic matrices, gas barrier coatings, and
Primary Utility model polymers for structure-property studies

(free volume).

Comparative Analysis: PVCHC vs. Alternatives

The Tg of a polymer is dictated by chain stiffness and free volume. PVCHC serves as an
excellent case study in how side-group saturation affects these parameters.

Comparison 1: PVCHC vs. Poly(vinyl benzoate) (PVBz)
« PVBz Tg: ~75°C

e PVCHC Tg: ~70-80°C

e Mechanism: Hydrogenating the phenyl ring of PVBz to form PVCHC increases the volume of
the side group (cyclohexyl is bulkier than phenyl), which restricts chain rotation. However,
the cyclohexyl ring is also more flexible (capable of chair-boat conformational changes)
compared to the rigid, planar phenyl ring. These two factors—bulkiness (increasing Tg) and
internal flexibility (decreasing Tg)—often offset each other, resulting in a Tg for PVCHC that
is very similar to, or slightly higher than, its aromatic counterpart.

Comparison 2: PVCHC vs. Poly(vinyl acetate) (PVAc)[1]
e PVAC Tg: ~30°C

e PVCHC Tg: ~76°C

e Mechanism: Replacing the small methyl group in PVAc with a massive cyclohexyl group
drastically increases the rotational barrier of the polymer backbone. This steric hindrance
reduces the free volume available for segmental motion, raising the Tg by over 40°C.
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Comparison 3: PVCHC vs. Poly(vinyl cyclohexane) (PVCH)
e PVCH Tg: ~140°C

e PVCHC Tg: ~76°C

o Mechanism: Both polymers contain a vinyl backbone and a cyclohexyl side group. The
critical difference is the ester linkage (-O-CO-) in PVCHC. This linkage acts as a "spacer"
that decouples the bulky side group from the backbone, adding flexibility and significantly
lowering the Tg compared to PVCH, where the ring is directly attached to the backbone.

Experimental Protocol: Synthesis & Characterization

To validate the Tg of PVCHC in your own laboratory, follow this self-validating protocol. This
workflow ensures high purity and consistent molecular weight, which are critical for accurate Tg
determination.

A. Synthesis of PVCHC via Free Radical Polymerization

Reagents:

 Monomer: Vinyl cyclohexanecarboxylate (VCHC) (Purify by vacuum distillation to remove
inhibitors).

e Initiator: Azobisisobutyronitrile (AIBN) (Recrystallize from methanol).

e Solvent: Benzene or Toluene (Dry, analytical grade).

Protocol:

e Preparation: Dissolve VCHC (1.0 M) and AIBN (0.01 M) in benzene within a glass ampoule.

o Degassing: Perform three freeze-pump-thaw cycles to remove dissolved oxygen (oxygen
inhibits radical polymerization). Seal the ampoule under vacuum.

o Polymerization: Immerse the ampoule in a constant-temperature bath at 60°C for 12—-24
hours.

e Purification:
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o Precipitate the viscous solution into a 10-fold excess of cold methanol.
o Redissolve the white precipitate in benzene and reprecipitate into methanol (Repeat 2x).

e Drying: Dry the polymer in a vacuum oven at 40°C for 48 hours to constant weight.

B. Differential Scanning Calorimetry (DSC) Measurement

Instrument: Standard DSC (e.g., TA Instruments Q-Series or Mettler Toledo).
Protocol:
o Sample Prep: Encapsulate 5-10 mg of dried PVCHC in a standard aluminum pan.

e Thermal History Removal (Cycle 1): Heat from 0°C to 120°C at 20°C/min. Hold for 5 minutes.
Rationale: This erases physical aging and solvent history.

e Cooling: Cool to 0°C at 20°C/min.
o Measurement (Cycle 2): Heat from 0°C to 150°C at 10°C/min.

e Analysis: Determine Tg as the inflection point (midpoint) of the step transition in the heat flow
signal.

Visualization of Workflows
Figure 1: Structural & Thermal Relationship

This diagram illustrates the structural hierarchy and its impact on Glass Transition Temperature.
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Caption: Comparative Tg landscape showing how steric bulk and linker flexibility influence the
thermal properties of PVCHC relative to its analogs.

Figure 2: Synthesis & Validation Workflow

A step-by-step logic flow for generating reproducible PVCHC samples.
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Caption: Critical path for the synthesis and thermal characterization of PVCHC.
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Summary Data Table

Side Group . Key
Polymer Linkage Tg (°C) L.
Structure Characteristic

Flexible, low Tg,
PVAc Methyl (-CHs) Ester 30 common
adhesive.

Rigid aromatic,

PVBz Phenyl (-CsH5) Ester 75
moderate Tg.
Bulky aliphatic,
Cyclohexyl (- )
PVCHC Ester 76 hydrophobic,
CeH11)
moderate Tg.
Very stiff, high
Cyclohexyl (- ) .
PVCH Direct (C-C) 140 Tg, difficult to
CeH11)
process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scribd.com [scribd.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.researchgate.net/publication/284482178_Permeability_and_Diffusion_Data
https://www.researchgate.net/publication/284482178_Permeability_and_Diffusion_Data
https://pubs.acs.org/doi/10.1021/ie50411a021
https://pubs.acs.org/doi/10.1021/ie50411a021
https://www.researchgate.net/publication/230154729_Transport_parameters_and_solubility_coefficients_of_polymers_at_their_glass_transition_temperatures
https://www.benchchem.com/product/b3052926/docs?utm_src=pdf-body#technical-comparison-guide-glass-transition-temperature-of-poly-vinyl-cyclohexanecarboxylate
https://www.benchchem.com/product/b3052926/docs?utm_src=pdf-body#technical-comparison-guide-glass-transition-temperature-of-poly-vinyl-cyclohexanecarboxylate
https://pubs.acs.org/doi/10.1021/ie50411a021
https://pubs.acs.org/doi/10.1021/ie50411a021
https://pubs.acs.org/doi/10.1021/j150422a019
https://www.benchchem.com/product/b3052926?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/document/519915797/Review-of-Data-on-Gas-Migration-Through-Polymer-Encapsulants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. pubs.acs.org [pubs.acs.org]

2
3
e 4. pubs.acs.org [pubs.acs.org]
5
6. researchgate.net [researchgate.net]
.

. pubs.acs.org [pubs.acs.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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